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Compound of Interest

Compound Name: ZSET-845

Cat. No.: B1663202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available data on ZSET-845, a
notable cognitive enhancer. The information is tailored for researchers, scientists, and
professionals involved in drug development, offering a consolidated resource for understanding
its characteristics and leveraging it in experimental settings.

Core Properties of ZSET-845

Property Value
Molecular Formula C21H1sN20
Molecular Weight 314.38

CAS Number 324077-62-5

Solubility and Stock Solution Preparation

While explicit solubility limits in various solvents are not publicly detailed, practical guidance for
the preparation of stock solutions is available. This information is critical for ensuring the
accurate and effective use of ZSET-845 in experimental assays. The following table, derived
from supplier data, outlines the solvent volumes required to prepare stock solutions of ZSET-
845 at various concentrations. Dimethyl sulfoxide (DMSO) is a commonly used solvent for
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creating initial high-concentration stock solutions of similar organic compounds, which are then

further diluted in aqueous buffers or cell culture media for final experimental use.

Table 1: Preparation of ZSET-845 Stock Solutions

Desired

Mass of ZSET-845

Concentration

1mg 5 mg 10 mg

Volume of Solvent to

Add

1mM 3.1809 mL 15.9043 mL 31.8086 mL
5mM 0.6362 mL 3.1809 mL 6.3617 mL
10 mM 0.3181 mL 1.5904 mL 3.1809 mL
50 mM 0.0636 mL 0.3181 mL 0.6362 mL

Experimental Protocols

Preparation of Stock Solutions

A standardized protocol for preparing stock solutions of ZSET-845 for in vitro and in vivo

studies is outlined below.

Objective: To prepare a concentrated stock solution of ZSET-845 for subsequent dilution to

working concentrations.

Materials:

ZSET-845 (powder)

Calibrated pipettes

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Procedure:

Accurately weigh the desired mass of ZSET-845 powder (e.g., 1 mg, 5 mg, or 10 mg).
o Transfer the powder to a sterile vial.

e Add the calculated volume of DMSO to achieve the desired stock concentration as indicated
in Table 1.

» Vortex the solution until the ZSET-845 is completely dissolved. Gentle warming or sonication
can be used to aid dissolution if necessary.

o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

Note: For cell-based assays, the final concentration of DMSO in the culture medium should
typically be kept below 0.5% to avoid cytotoxicity. For animal studies, further dilution in a
suitable vehicle is required.

Mechanism of Action: Enhancement of Cholinergic
Activity

ZSET-845 is characterized as a cognitive enhancer that functions by increasing the activity of
choline acetyltransferase (ChAT).[1] ChAT is the enzyme responsible for the synthesis of the
neurotransmitter acetylcholine from its precursors, choline and acetyl-CoA. By enhancing ChAT
activity, ZSET-845 promotes the production of acetylcholine, a key neurotransmitter involved in
learning and memory.

The simplified logical workflow of ZSET-845's action is depicted in the following diagram.
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Caption: Logical workflow of ZSET-845's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [ZSET-845: A Technical Guide to its Properties and
Mechanism of Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663202#zset-845-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.targetmol.com/attachment/DataSheet/0DEFF2A4-F22A-4A0B-9C87-A46C7AB11767/T13975
https://www.benchchem.com/product/b1663202#zset-845-solubility-data
https://www.benchchem.com/product/b1663202#zset-845-solubility-data
https://www.benchchem.com/product/b1663202#zset-845-solubility-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

